1-([1,2,4]Triazolo[4,3-a]pyridin-7-yl)ethanamine

• IUPAC Name: 1-([1,2,4]triazolo[4,3-a]pyridin-7-yl)ethanamine
• InChI: InChI=1S/C8H10N4/c1-6(9)7-2-3-12-5-10-11-8(12)4-7/h2-6H,9H2,1H3
• InChI Key: PCRBEAIKXQKVOV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=NN=CN2C=C1)N
• Molecular Formula: C8H10N4
• Molecular Weight: 162.19 g/mol

Description

1-([1,2,4]Triazolo[4,3-a]pyridin-7-yl)ethanamine is a chemical compound with the CAS Number: 1547112-69-5. It has a molecular weight of 162.19 and its IUPAC name is 1-([1,2,4]triazolo[4,3-a]pyridin-7-yl)ethan-1-amine. The compound is a pale-yellow to yellow-brown solid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H10N4/c1-6(9)7-2-3-12-5-10-11-8(12)4-7/h2-6H,9H2,1H3. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a pale-yellow to yellow-brown solid. It has a molecular weight of 162.19.

Scientific Research Applications

Synthesis Techniques and Chemical Properties

• Metal-Free Synthesis

  A method for synthesizing 1,2,4-triazolo[1,5-a]pyridines, closely related to 1-([1,2,4]Triazolo[4,3-a]pyridin-7-yl)ethanamine, involves metal-free oxidative N-N bond formation. This approach offers a convenient construction of the triazolopyridine skeleton with short reaction times and high yields (Zheng et al., 2014).

• Efficient Synthesis with N-Chlorosuccinimide

  Triazolopyridines have been synthesized using chlorinated agent NCS under mild conditions. This efficient synthesis process aids in the creation of compounds with potential pharmaceutical applications (El-Kurdi et al., 2021).

• Synthesis of Oxadiazol-Containing Derivatives

  A novel method for synthesizing 2-[(1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides has been developed. This approach produces a diverse set of analogs and has potential for pharmacological applications (Karpina et al., 2019).

• Iodine(III)-Mediated Synthesis for Antimicrobial Use

  A synthesis method utilizing iodine(III) for creating 3-(3-aryl-1-phenyl-1H-pyrazol-4-yl)-[1,2,4]triazolo[4,3-a]pyridines was developed, with a focus on their potential antimicrobial applications (Prakash et al., 2011).

Biological Applications and Properties

• Amide Derivatives with Biological Activities

  Amide derivatives of [1,2,4]Triazolo[4,3-a]pyridine have been synthesized, exhibiting a range of biological activities like antimicrobial, antifungal, anticancer, and gastrointestinal therapeutic effects (Gandikota et al., 2017).

• Herbicidal Activity

  Novel 1,2,4-triazolo[4,3-a]pyridin-3(2H)-one derivatives have shown significant herbicidal activity, with potential for agricultural applications (Liu et al., 2015).

• Electroluminescent Properties for OLEDs

  [1,2,4]-Triazolo[4,3-a]-pyridine-based materials have been developed for use in red phosphorescent organic light-emitting diodes (PhOLEDs), highlighting their potential in electronics (Kang et al., 2017).

• Inhibitors for Hypoxia-Inducible Factor Prolylhydroxylase Domain-1

  Compounds based on 1,2,4-Triazolo[4,3-a]pyridine have been identified as inhibitors of the PHD-1 enzyme, showing a novel binding mode that could be relevant in pharmacological research (Ahmed et al., 2017).

Mechanism of Action

Target of Action

The primary targets of 1-([1,2,4]Triazolo[4,3-a]pyridin-7-yl)ethanamine are c-Met and VEGFR-2 kinases . These kinases play a crucial role in cell proliferation and survival, and their overexpression or mutation is often associated with various types of cancers .

Mode of Action

This compound interacts with its targets by inhibiting the kinase activities of c-Met and VEGFR-2 . This inhibition disrupts the signaling pathways mediated by these kinases, leading to a decrease in cell proliferation and survival .

Biochemical Pathways

The compound affects the c-Met and VEGFR-2 signaling pathways . These pathways are involved in various cellular processes, including cell growth, survival, and migration. By inhibiting these pathways, the compound can effectively suppress the growth and proliferation of cancer cells .

Result of Action

The compound exhibits excellent antiproliferative activities against various cancer cell lines . It inhibits the growth of A549 cells in a dose-dependent manner and induces late apoptosis of these cells . The compound also inhibits the expression of c-Met and VEGFR-2, further suppressing the growth of cancer cells .